N-[[(1S,4R)-2-bicyclo[2.2.1]heptanyl]sulfonyl]quinoline-3-carboxamide

• IUPAC Name: N-[[(1S,4R)-2-bicyclo[2.2.1]heptanyl]sulfonyl]quinoline-3-carboxamide
• InChI: InChI=1S/C17H18N2O3S/c20-17(14-9-12-3-1-2-4-15(12)18-10-14)19-23(21,22)16-8-11-5-6-13(16)7-11/h1-4,9-11,13,16H,5-8H2,(H,19,20)/t11-,13+,16?/m1/s1
• InChI Key: ZSQYQIZKFAWRCS-QIAUWCJISA-N
• Canonical SMILES: C1CC2CC1CC2S(=O)(=O)NC(=O)C3=CC4=CC=CC=C4N=C3
• Isomeric SMILES: C1C[C@H]2C[C@@H]1CC2S(=O)(=O)NC(=O)C3=CC4=CC=CC=C4N=C3
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

N-[[(1S,4R)-2-bicyclo[2.2.1]heptanyl]sulfonyl]quinoline-3-carboxamide, commonly known as Bicuculline, is a potent antagonist of the neurotransmitter gamma-aminobutyric acid (GABA). Bicuculline is widely used in scientific research to study the role of GABA in the central nervous system.

Mechanism of Action

Bicuculline is a competitive antagonist of the N-[[(1S,4R)-2-bicyclo[2.2.1]heptanyl]sulfonyl]quinoline-3-carboxamide-A receptor. It binds to the receptor site normally occupied by this compound, preventing this compound from binding and inhibiting neuronal activity. This results in increased excitability of neurons and can lead to seizures and convulsions.
Biochemical and Physiological Effects
Bicuculline has been shown to produce a wide range of biochemical and physiological effects in animal models. These include increased neuronal excitability, convulsions, tremors, and respiratory depression. Bicuculline has also been shown to increase the release of excitatory neurotransmitters, such as glutamate and aspartate, and decrease the release of inhibitory neurotransmitters, such as this compound.

Advantages and Limitations for Lab Experiments

Bicuculline is a valuable tool for studying the role of N-[[(1S,4R)-2-bicyclo[2.2.1]heptanyl]sulfonyl]quinoline-3-carboxamide in the central nervous system. Its ability to block the action of this compound allows researchers to investigate the effects of this compound inhibition on neuronal activity and behavior. However, Bicuculline has some limitations as well. It has a short half-life and is rapidly metabolized in vivo, making it difficult to maintain a stable concentration in animal models. Bicuculline also has a narrow therapeutic window and can cause convulsions at high doses, making it difficult to use in clinical settings.

Future Directions

There are many future directions for research involving Bicuculline. One area of interest is the role of N-[[(1S,4R)-2-bicyclo[2.2.1]heptanyl]sulfonyl]quinoline-3-carboxamide in neurological disorders, such as epilepsy, anxiety, and depression. Bicuculline can be used to investigate the effects of this compound inhibition on these disorders and to develop new treatments. Another area of interest is the development of new this compound receptor antagonists with improved pharmacological properties, such as longer half-life and greater selectivity. These compounds could be used to further investigate the role of this compound in the central nervous system and to develop new treatments for neurological disorders.

Synthesis Methods

Bicuculline can be synthesized by reacting 2-amino-4-chloroquinoline with bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride to form the corresponding imide. The imide is then treated with sodium sulfite to produce Bicuculline.

Scientific Research Applications

Bicuculline is a valuable tool for studying the role of N-[[(1S,4R)-2-bicyclo[2.2.1]heptanyl]sulfonyl]quinoline-3-carboxamide in the central nervous system. This compound is the main inhibitory neurotransmitter in the brain, and its dysfunction has been implicated in many neurological disorders, including epilepsy, anxiety, and depression. Bicuculline blocks the action of this compound by binding to its receptor, allowing researchers to investigate the effects of this compound inhibition on neuronal activity and behavior.